Cas no 5465-59-8 (Benzenesulfonic acid,4-hydroxy-3-nitro-, barium salt (2:1))

• Product Name: Benzenesulfonic acid,4-hydroxy-3-nitro-, barium salt (2:1)
• CAS No: 5465-59-8
• MF: C₆H₅BaNO₆S
• MW: 356.498996496201
• CID: 378840
• PubChem ID: 54603790
• Update Time: 2025-04-19

Benzenesulfonic acid,4-hydroxy-3-nitro-, barium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-hydroxy-3-nitro-, barium salt (2:1)
• barium(2+),4-hydroxy-3-nitrobenzenesulfonic acid
• NSC-29030
• DTXSID30713732
• barium(2+);4-hydroxy-3-nitrobenzenesulfonic acid
• NSC29030
• 5465-59-8

• Inchi： 1S/C6H5NO6S.Ba/c8-6-2-1-4(14(11,12)13)3-5(6)7(9)10;/h1-3,8H,(H,11,12,13);/q;+2
• InChI Key： CHPOXUKRQULKGK-UHFFFAOYSA-N
• SMILES： [Ba+2].S(C1C=CC(=C(C=1)[N+](=O)[O-])O)(=O)(=O)O

Computed Properties

• Exact Mass: 356.889005g/mol
• Monoisotopic Mass: 356.889005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129Ų